Cas no 1804568-12-4 (4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine
• CAS No: 1804568-12-4
• MF: C₈H₅F₄N₃O
• MW: 235.13841509819
• CID: 4801563
• Update Time: 2025-10-28

4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F4N3O/c9-1-5-6(14)4(2-13)3-15-7(5)16-8(10,11)12/h3H,1H2,(H2,14,15)
• InChI Key： UPIZXKGTPUBHKQ-UHFFFAOYSA-N
• SMILES： FCC1C(=NC=C(C#N)C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine

4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine, identified by the CAS registry number 1804568-12-4, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design, agrochemicals, and advanced materials. The molecule's unique combination of functional groups—namely the amino group (-NH₂), cyano group (-CN), fluoromethyl group (-CH₂F), and trifluoromethoxy group (-OCF₃)—contributes to its distinctive chemical properties and reactivity.

The synthesis of 4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine involves a series of intricate multi-step reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations in the synthesis process. These innovations not only enhance yield but also reduce the environmental footprint associated with its manufacture.

In terms of applications, this compound has shown promise in several areas. In pharmacology, its structure makes it a potential candidate for drug development targeting various therapeutic areas. The presence of electron-withdrawing groups like the cyano and trifluoromethoxy moieties can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted its potential as a lead compound in anti-inflammatory and antitumor drug discovery programs. For example, investigations into its ability to modulate specific cellular pathways have revealed intriguing results that warrant further exploration.

Beyond pharmacology, 4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine has also found applications in materials science. Its electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have demonstrated that incorporating this compound into polymer blends can enhance the electrical conductivity of the resulting materials without compromising their mechanical integrity. This dual functionality opens up new possibilities for its use in flexible electronics and smart devices.

In addition to these applications, this compound has been studied for its potential role in agrochemicals. Its ability to interact with various enzymes and receptors suggests that it could serve as an active ingredient in pesticides or herbicides. However, extensive toxicity studies are required to ensure its safe use in agricultural settings. Recent research has focused on optimizing its bioavailability while minimizing adverse environmental impacts.

The structural complexity of 4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine presents both challenges and opportunities for further investigation. Its reactivity towards nucleophilic aromatic substitution reactions makes it a valuable substrate for exploring new synthetic methodologies. For instance, chemists have recently reported successful attempts at introducing additional functional groups onto the pyridine ring through directed metallation strategies. These modifications could expand the range of applications for this compound further.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial. Studies into its biodegradation pathways and persistence in soil and water systems are ongoing. Preliminary findings suggest that under certain conditions, it undergoes rapid hydrolysis or microbial degradation, which could mitigate concerns related to long-term environmental accumulation.

In conclusion, 4-Amino-5-cyano-3-(fluoromethyl)-2-(trifluoromethoxy)pyridine, with its unique structure and diverse functional groups, represents a fascinating subject of study across multiple disciplines. Its potential applications span drug development, materials science, and agriculture, while ongoing research continues to uncover new insights into its properties and uses. As scientific advancements continue to evolve, this compound is likely to play an increasingly important role in both academic research and industrial applications.